Cas no 79227-31-9 (1-(tetrahydrofuran-2-yl)pent-4-en-1-one)

• Product Name: 1-(tetrahydrofuran-2-yl)pent-4-en-1-one
• CAS No: 79227-31-9
• CID: 4659152
• Update Time: 2025-11-02

1-(tetrahydrofuran-2-yl)pent-4-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydrofuran-2-yl)pent-4-en-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 1-(tetrahydrofuran-2-yl)pent-4-en-1-one

Comprehensive Guide to 1-(Tetrahydrofuran-2-yl)pent-4-en-1-one (CAS No. 79227-31-9): Properties, Applications, and Market Insights

1-(Tetrahydrofuran-2-yl)pent-4-en-1-one (CAS No. 79227-31-9) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This compound, characterized by its unique tetrahydrofuran and pent-4-en-1-one structural motifs, serves as a valuable intermediate in the synthesis of complex molecules. Its molecular formula, C9H14O2, and molecular weight of 154.21 g/mol make it a lightweight yet highly functional compound suitable for various applications.

One of the most intriguing aspects of 1-(Tetrahydrofuran-2-yl)pent-4-en-1-one is its role in the development of bioactive molecules. Researchers have explored its potential in creating novel pharmaceutical intermediates, particularly in the synthesis of antiviral and anti-inflammatory agents. The compound's tetrahydrofuran ring is a common feature in many natural products and drugs, enhancing its relevance in medicinal chemistry. Additionally, its unsaturated ketone functionality allows for further chemical modifications, making it a versatile building block in organic synthesis.

The growing interest in sustainable chemistry has also highlighted the importance of compounds like 1-(Tetrahydrofuran-2-yl)pent-4-en-1-one. As industries strive to reduce their environmental footprint, the demand for eco-friendly synthetic routes and green solvents has increased. This compound's compatibility with green chemistry principles makes it an attractive candidate for researchers focusing on sustainable development. Its potential use in biodegradable materials and renewable energy applications further underscores its significance in modern science.

In the realm of flavor and fragrance industries, 1-(Tetrahydrofuran-2-yl)pent-4-en-1-one has shown promise due to its unique olfactory properties. The compound's fruity and floral notes make it a potential ingredient in perfumes and food additives. With consumers increasingly seeking natural and organic products, this compound's synthetic versatility allows for the creation of customized aromatic compounds that meet market demands.

Market trends indicate a rising demand for high-purity chemical intermediates, and 1-(Tetrahydrofuran-2-yl)pent-4-en-1-one is no exception. The pharmaceutical and agrochemical sectors, in particular, are driving its growth, as the compound's structural flexibility enables the synthesis of diverse active ingredients. Furthermore, advancements in analytical techniques such as HPLC and GC-MS have facilitated the precise characterization and quality control of this compound, ensuring its suitability for high-end applications.

From a regulatory perspective, 1-(Tetrahydrofuran-2-yl)pent-4-en-1-one is compliant with major international safety standards, making it a reliable choice for industrial and research purposes. Its low toxicity profile and stability under standard conditions further enhance its appeal. However, as with any chemical compound, proper handling and storage are essential to maintain its integrity and performance.

In conclusion, 1-(Tetrahydrofuran-2-yl)pent-4-en-1-one (CAS No. 79227-31-9) is a multifaceted compound with broad applications across various industries. Its unique chemical structure, combined with its compatibility with sustainable practices and emerging market trends, positions it as a valuable asset in modern chemistry. Whether in pharmaceuticals, fragrances, or material science, this compound continues to inspire innovation and drive scientific progress.